molecular formula C12H18O3 B8568346 4-(2-Propoxyethoxy)benzyl alcohol

4-(2-Propoxyethoxy)benzyl alcohol

Cat. No.: B8568346
M. Wt: 210.27 g/mol
InChI Key: QKWPTOXCKLXXTI-UHFFFAOYSA-N
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Description

4-(2-Propoxyethoxy)benzyl alcohol is a useful research compound. Its molecular formula is C12H18O3 and its molecular weight is 210.27 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H18O3

Molecular Weight

210.27 g/mol

IUPAC Name

[4-(2-propoxyethoxy)phenyl]methanol

InChI

InChI=1S/C12H18O3/c1-2-7-14-8-9-15-12-5-3-11(10-13)4-6-12/h3-6,13H,2,7-10H2,1H3

InChI Key

QKWPTOXCKLXXTI-UHFFFAOYSA-N

Canonical SMILES

CCCOCCOC1=CC=C(C=C1)CO

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 4-hydroxybenzyl alcohol (3.00 g), 2-bromoethyl propyl ether (4.0 ml), sodium iodide (4.75 g), potassium carbonate (6.68 g) and DMF (30 ml) was stirred at 90° C. for 3 days. The reaction mixture was mixed with water, and was extracted with ethyl acetate. The organic layer was washed with water and an aqueous saturated solution of sodium chloride, and was dried with magnesium sulfate. After concentration under reduced pressure, the residue was subjected to separation and purification using column chromatography (ethyl acetate:hexane 1:2→1:1) to obtain 4-(2-propoxyethoxy)benzyl alcohol (2.27 g) as a light yellow, oily substance.
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